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Compound of Interest

Compound Name: Pterisolic acid B

Cat. No.: B1151947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pseudolaric acid B (PAB), a natural product

with demonstrated anti-cancer properties, and alternative compounds targeting its key

molecular targets: tubulin and CD147. The information presented is supported by experimental

data to aid in the evaluation and selection of compounds for further research and development.

Overview of Pseudolaric Acid B and its Targets
Pseudolaric acid B is a diterpenoid isolated from the root bark of the golden larch tree,

Pseudolarix kaempferi. It has been shown to exhibit potent cytotoxic effects against a variety of

cancer cell lines. Independent verification has identified two primary molecular targets of PAB:

Tubulin: PAB disrupts microtubule dynamics by binding to the colchicine-binding site on β-

tubulin. This interference with microtubule polymerization leads to cell cycle arrest at the

G2/M phase and induction of apoptosis.

CD147 (Basigin): PAB has also been identified as a direct binding partner of CD147, a

transmembrane glycoprotein overexpressed in many cancers. The interaction of PAB with

CD147 is implicated in its anti-leukemic and other anti-cancer activities.

This guide will compare PAB's activity against these targets with that of established alternative

compounds: Colchicine as a comparator for the tubulin-binding activity, and AC-73 as a specific

inhibitor of CD147.
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Comparative Analysis of Target Inhibition
The following tables summarize the quantitative data for PAB and its alternatives against their

respective targets.

Tubulin Polymerization Inhibition
Compound Assay Type IC50 (µM) Ki (µM) Cell Line(s)

Reference(s
)

Pseudolaric

acid B

Tubulin

Polymerizatio

n

1.1 12-15 Bovine Brain

Tubulin

Polymerizatio

n

10.9 ± 1.8 - Bovine Brain [1]

Colchicine

Tubulin

Polymerizatio

n

~2.5 - 10.6 - Bovine Brain [2][3]

CD147 Inhibition
Currently, direct binding affinity data (Kd) for Pseudolaric acid B and AC-73 to CD147 is not

readily available in the public domain. However, their functional inhibition has been

characterized through cellular assays.

Compound Target Effect Cell Line(s) Reference(s)

Pseudolaric acid

B
CD147

Direct binding

confirmed by

chemical

proteomics

HeLa [4]

AC-73 CD147

Specific inhibitor

of CD147

dimerization

Hepatocellular

Carcinoma,

Leukemia

[5][6][7]
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Cellular Cytotoxicity
Compound Cell Line Cancer Type IC50 (µM) Reference(s)

Pseudolaric acid

B
HepG2

Hepatocellular

Carcinoma
1.58 [8]

SK-Hep-1
Hepatocellular

Carcinoma
1.90 [8]

Huh-7
Hepatocellular

Carcinoma
2.06 [8]

HN22
Head and Neck

Cancer
~0.7 (at 24h) [9][10]

MDA-MB-231
Triple-Negative

Breast Cancer

19.3 (at 24h), 8.3

(at 48h), 5.76 (at

72h)

[11]

Colchicine A549 Lung Carcinoma
Varies (nM to low

µM range)
[12]

H1299 Lung Carcinoma
Varies (nM to low

µM range)
[12]

MCF-7
Breast

Adenocarcinoma

Varies (nM to low

µM range)
[12]

DU-145
Prostate

Carcinoma

Varies (nM to low

µM range)
[12]

BT-12

Atypical

Teratoid/Rhabdoi

d Tumor

0.016 [13]

BT-16

Atypical

Teratoid/Rhabdoi

d Tumor

0.056 [13]

AC-73
Leukemia Cell

Lines

Acute Myeloid

Leukemia
32.79 ± 4.18 [6]
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Signaling Pathways and Experimental Workflows
Signaling Pathways
The following diagrams illustrate the key signaling pathways affected by the compounds

discussed.

Pseudolaric Acid B

β-Tubulin
(Colchicine Binding Site)

 Binds to

Colchicine  Binds to
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Caption: PAB and Colchicine's effect on microtubule dynamics.
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CD147 Dimerization
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Caption: PAB and AC-73's inhibition of CD147 signaling.

Experimental Workflows
The following diagrams outline the typical workflows for the key experiments cited in this guide.
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Preparation

Assay

Data Analysis

Purified Tubulin

Mix on Ice

Test Compound
(PAB or Colchicine)

Polymerization Buffer
(with GTP)

Incubate at 37°C

Measure Absorbance (340nm)
or Fluorescence over time

Plot Polymerization Curve

Calculate IC50
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Cell Culture

Treatment

Measurement

Data Analysis

Seed Cells in 96-well plate

Incubate overnight

Add serial dilutions of
Test Compound

Incubate for 24-72h

Add MTT Reagent

Incubate for 2-4h

Add Solubilizing Agent (e.g., DMSO)

Read Absorbance (570nm)

Calculate % Cell Viability

Plot Dose-Response Curve

Determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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